molecular formula C11H19NO B8755879 4-Methyl-1-morpholinocyclohexene CAS No. 5601-45-6

4-Methyl-1-morpholinocyclohexene

Cat. No. B8755879
CAS RN: 5601-45-6
M. Wt: 181.27 g/mol
InChI Key: FBHLCIJCPITMOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-1-morpholinocyclohexene is a useful research compound. Its molecular formula is C11H19NO and its molecular weight is 181.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Methyl-1-morpholinocyclohexene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methyl-1-morpholinocyclohexene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5601-45-6

Product Name

4-Methyl-1-morpholinocyclohexene

Molecular Formula

C11H19NO

Molecular Weight

181.27 g/mol

IUPAC Name

4-(4-methylcyclohexen-1-yl)morpholine

InChI

InChI=1S/C11H19NO/c1-10-2-4-11(5-3-10)12-6-8-13-9-7-12/h4,10H,2-3,5-9H2,1H3

InChI Key

FBHLCIJCPITMOA-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(=CC1)N2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flask equipped with a dean stark, a solution of 4-methylcyclohexanone (20.1 g, 179.3 mmol, 22 mL) and morpholine (31.3 g, 359.0 mmol, 31.4 mL) were refluxed in benzene (55 mL) for 26 hours. The benzene was removed under vacuum and the crude product was purified by distillation under reduced pressure to afford 23 g (70%) of 4-(4-methyl-cyclohex-1-enyl)-morpholine (44) as an oil (b.p. 120° C. at 10 mmHg). The structure was confirmed by 1H NMR (300 MHz, CDCl3): δH 0.94 (3H, d, J=6.0 Hz, CH3), 1.15-1.35 (1H, m, CH2CH═CN), 1.50-1.80 (3H, m, CH2CH2CHCH3), 2.00-2.25 (4H, m, CH2CH═CN and CH2CH2CHCH3), 2.65-2.95 (4H, m, OCH2NCH2), 3.73 (4H, t, J=6.0 Hz, OCH2NCH2), and 4.60-4.65 (1H, m, CH2CH═CN).
Quantity
22 mL
Type
reactant
Reaction Step One
Quantity
31.4 mL
Type
reactant
Reaction Step One
Quantity
55 mL
Type
solvent
Reaction Step Two

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